Cas no 1593220-25-7 (2-ethylcyclopentane-1-sulfonamide)

• Product Name: 2-ethylcyclopentane-1-sulfonamide
• CAS No: 1593220-25-7
• MF: C₇H₁₅NO₂S
• MW: 177.2645008564
• MDL: MFCD30322118
• CID: 5245445
• PubChem ID: 116176969
• Update Time: 2026-03-08

2-ethylcyclopentane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Cyclopentanesulfonamide, 2-ethyl-
• 2-ethylcyclopentane-1-sulfonamide

• MDL： MFCD30322118
• Inchi： 1S/C7H15NO2S/c1-2-6-4-3-5-7(6)11(8,9)10/h6-7H,2-5H2,1H3,(H2,8,9,10)
• InChI Key： PCXICENXUDIELG-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)CCCC1CC

Additional information on 2-ethylcyclopentane-1-sulfonamide

Research Briefing on 2-Ethylcyclopentane-1-sulfonamide (CAS: 1593220-25-7): Recent Advances and Applications in Chemical Biology and Medicine

In recent years, the compound 2-ethylcyclopentane-1-sulfonamide (CAS: 1593220-25-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly as a modulator of enzymatic activity and a candidate for drug development. This briefing synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The structural uniqueness of 2-ethylcyclopentane-1-sulfonamide lies in its cyclopentane ring substituted with an ethyl group and a sulfonamide moiety. Recent studies have demonstrated its role as an effective inhibitor of carbonic anhydrases (CAs), a family of enzymes implicated in numerous physiological and pathological processes, including glaucoma, epilepsy, and cancer. The compound's specificity and binding affinity to various CA isoforms have been elucidated through X-ray crystallography and molecular docking studies, providing a foundation for its optimization as a therapeutic agent.

In addition to its enzyme inhibitory properties, 2-ethylcyclopentane-1-sulfonamide has been investigated for its potential anti-inflammatory and antimicrobial effects. Preclinical studies have reported its efficacy in reducing pro-inflammatory cytokines in murine models, suggesting its applicability in treating chronic inflammatory diseases. Furthermore, its sulfonamide group contributes to its antibacterial activity, particularly against Gram-positive pathogens, making it a candidate for further development in the era of increasing antibiotic resistance.

Recent synthetic advancements have also improved the scalability and purity of 2-ethylcyclopentane-1-sulfonamide production. Novel catalytic methods and green chemistry approaches have been employed to enhance yield and reduce environmental impact, addressing one of the key challenges in its industrial application. These developments are critical for advancing the compound from the laboratory to clinical trials.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 2-ethylcyclopentane-1-sulfonamide. Current research is focused on structural modifications to improve bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation into viable therapeutics.

In conclusion, 2-ethylcyclopentane-1-sulfonamide represents a versatile and promising compound in chemical biology and medicine. Its multifaceted biological activities, coupled with recent synthetic breakthroughs, position it as a valuable candidate for further research and development. Continued exploration of its mechanisms and applications will likely yield significant contributions to the field.